Pigment Violet 2:2
Overview
Description
Pigment Violet 2:2, also known as PV2:2, is a pigment that may be organic or inorganic and may be composed of naturally occurring minerals, synthetic materials, or lakes . It is used in various applications such as water-based ink, offset ink, solvent-based ink, plastic, paint, and textile printing . It has good application fastness and high color strength .
Synthesis Analysis
The synthesis of Pigment Violet 2:2 involves the reaction of phthalic anhydride with m-diethylaminophenol and ethanol, leading to ester formation, condensation, and salt formation . Another synthesis method involves heating manganese oxide and phosphoric acid at several temperatures .
Molecular Structure Analysis
Pigment Violet 2:2 has a polycyclic molecular structure . It was originally described wrongly as a linear arrangement, and later shown to adopt an S-shaped arrangement on the basis of X-ray structural analysis .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of Pigment Violet 2:2 include ester formation, condensation, and salt formation . The pigment has a polycyclic molecular structure, which was originally described wrongly as a linear arrangement, and later shown to adopt an S-shaped arrangement on the basis of X-ray structural analysis .
Physical And Chemical Properties Analysis
Pigment Violet 2:2 is a violet powder . It has low toxicity and should not be inhaled, ingested, fed to pets or babies, poured on the ground, or left on skin . It has fair lightfastness, meaning it will remain unchanged for 15 to 50 years with proper mounting and display .
properties
CAS RN |
103443-41-0 |
|---|---|
Product Name |
Pigment Violet 2:2 |
Molecular Formula |
C29H33N2O3.xUnspecified |
Molecular Weight |
0 |
Origin of Product |
United States |
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